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Compound of Interest

Compound Name: 3-Bromo-5-methylaniline

Cat. No.: B1274160 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the proper handling and

disposal of 3-Bromo-5-methylaniline (CAS No. 74586-53-1). The following procedures are

based on available safety data and are intended to establish a robust framework for safe

laboratory operations. Adherence to these guidelines is essential to minimize risk and ensure a

safe working environment.

Hazard Identification and Quantitative Data
3-Bromo-5-methylaniline is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2] It may also cause

respiratory irritation.[1][2] While specific quantitative toxicity data such as LD50 and LC50

values for 3-Bromo-5-methylaniline are not readily available in the searched literature, the

GHS hazard classifications indicate a significant risk upon exposure. Similarly, specific

Permissible Exposure Limits (PELs) have not been established for this compound. In the

absence of specific data, stringent control measures applicable to toxic aromatic amines should

be implemented.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₇H₈BrN

Molecular Weight 186.05 g/mol [1]

Appearance
White or Colorless to Light yellow powder to

lump to clear liquid[3]

Boiling Point 253 °C[4]

Density 1.461 g/mL at 25 °C[4]

Flash Point >110 °C[4]

Water Solubility Slightly soluble[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is paramount when handling 3-Bromo-5-methylaniline. The

following table summarizes the recommended personal protective equipment.

Table 2: Personal Protective Equipment (PPE) Requirements

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-ethylaniline
https://pollution.sustainability-directory.com/area/aromatic-amine-limits/resource/1/
https://pollution.sustainability-directory.com/area/aromatic-amine-limits/resource/1/
https://pollution.sustainability-directory.com/area/aromatic-amine-limits/resource/1/
https://www.fishersci.ca/shop/products/3-bromo-5-methylaniline-98-thermo-scientific/p-7053821
https://www.benchchem.com/product/b1274160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Standards and
Specifications

Eye and Face

Safety glasses with side-

shields or tightly fitting safety

goggles. A face shield should

be used when there is a splash

hazard.

NIOSH (US) or EN 166 (EU)

approved.[6]

Skin

Chemical-resistant gloves

(consult manufacturer's

compatibility data). A full-length

lab coat, long pants, and

closed-toe shoes are

mandatory.

For aromatic amines, Butyl or

PVC gloves are often

recommended for good

protection.[7] Nitrile gloves

may offer short-term splash

protection but have poor

resistance to aromatic amines

and should be changed

immediately upon contact.[1]

[6] Gloves must be inspected

prior to use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[6]

Respiratory

A NIOSH-approved respirator

is necessary when engineering

controls are inadequate, during

spills, or for nuisance

exposures. For nuisance

exposures, use a type P95

(US) or type P1 (EU EN 143)

particle respirator. For higher-

level protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[8][9]

To be used in accordance with

OSHA's respiratory protection

standard 29 CFR 1910.134.

Detailed Experimental Protocol for Safe Handling
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The following step-by-step protocol outlines the safe handling of 3-Bromo-5-methylaniline
from receipt to disposal.

3.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (lab coat, gloves, and safety glasses) during unpacking.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as oxidizing agents.[10]

Keep the container tightly closed.[4]

The storage area should be clearly labeled with the appropriate hazard warnings.

3.2. Weighing and Aliquoting

All weighing and aliquoting procedures must be conducted in a certified chemical fume hood

to minimize inhalation exposure.

Before handling, ensure that a safety shower and eyewash station are readily accessible.[10]

Wear the full recommended PPE, including a lab coat, chemical-resistant gloves, and safety

goggles.

Use a disposable weighing boat or paper to avoid contamination of the balance.

Handle the compound gently to prevent the generation of dust or aerosols.

After weighing, carefully seal the primary container and clean any spills on the balance and

surrounding surfaces with a suitable solvent and absorbent material.

Dispose of all contaminated materials (weighing boat, gloves, etc.) as hazardous waste.

3.3. Use in a Reaction

Set up the reaction apparatus within a chemical fume hood.
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When adding the compound to the reaction vessel, do so carefully to avoid splashing or

creating dust.

Maintain the reaction under negative pressure if possible to prevent the release of vapors.

Continuously monitor the reaction for any signs of unexpected events.

Upon completion of the reaction, quench and work up the reaction mixture within the fume

hood.

3.4. Decontamination and Cleaning

Decontaminate all glassware and equipment that has come into contact with 3-Bromo-5-
methylaniline.

Wash contaminated glassware with an appropriate solvent, followed by soap and water.

Wipe down the surfaces of the fume hood and any other contaminated areas.

All cleaning materials, including solvent rinses and wipes, must be collected and disposed of

as hazardous waste.

Disposal Plan
All waste containing 3-Bromo-5-methylaniline must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including gloves, absorbent pads, and

weighing papers, in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinses, in a

compatible, labeled, and sealed hazardous waste container.

Disposal: Arrange for the disposal of all hazardous waste through a licensed and certified

hazardous waste disposal company.[4] Do not dispose of this chemical down the drain or in

the regular trash.[11]

Emergency Procedures
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[11] Remove contaminated clothing and seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[11] Seek immediate medical

attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[10]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Spills: Evacuate the area. Wearing full PPE, including respiratory protection, contain the spill

using an inert absorbent material.[4] Collect the absorbed material into a sealed container for

hazardous waste disposal. Ventilate the area thoroughly.

Visual Workflow and Safety Diagrams
The following diagrams illustrate the key workflows and safety hierarchies for handling 3-
Bromo-5-methylaniline.
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Safe Handling Workflow for 3-Bromo-5-methylaniline

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Prepare Fume Hood

Weighing

Reaction Setup

Work-up

Decontamination

Waste Segregation

Waste Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3-Bromo-5-methylaniline.
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Hierarchy of Controls for Chemical Exposure
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Caption: The hierarchy of controls for managing chemical exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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